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Compound of Interest

Compound Name: (+/-)-Muscarine hydrate

CAS No.: 2241280-55-5

Cat. No.: B3026339

Get Quote

Abstract
This document provides a detailed protocol for the preparation, handling, and storage of (+/-)-
Muscarine hydrate stock solutions for use in scientific research. Muscarine is a potent, non-

selective agonist of muscarinic acetylcholine receptors (mAChRs) and a critical tool for

studying the parasympathetic nervous system and related signaling pathways.[1][2] Adherence

to this protocol is essential for ensuring experimental reproducibility, accuracy, and safety. The

causality behind experimental choices, including solvent selection and storage conditions, is

explained to provide a comprehensive understanding of the methodology.

Introduction to (+/-)-Muscarine
Muscarine is a natural alkaloid originally isolated from Amanita muscaria mushrooms.[1][3] It

acts as a selective agonist for muscarinic acetylcholine receptors, mimicking the action of the

neurotransmitter acetylcholine.[1][4] These G protein-coupled receptors are integral to the

parasympathetic nervous system, modulating a wide array of physiological functions including

heart rate, smooth muscle contraction, and glandular secretion.[2][5]
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Due to its potent biological activity, muscarine is a valuable pharmacological tool. However, its

toxicity necessitates careful handling and precise solution preparation.[4][6] This guide focuses

on (+/-)-Muscarine hydrate, a common racemic form supplied by chemical vendors. The

"hydrate" designation indicates the presence of associated water molecules, which must be

accounted for in molecular weight calculations to ensure accurate final concentrations.

Properties and Data Summary
Accurate stock solution preparation begins with a thorough understanding of the compound's

physical and chemical properties. The data below pertains to the commonly available chloride

salt form.

Property Value Source

Chemical Name

1-((2S,4R,5S)-4-hydroxy-5-

methyltetrahydrofuran-2-yl)-

N,N,N-

trimethylmethanaminium

chloride

[6]

Synonyms
(±)-Muscarine chloride, L-(+)-

Muscarine chloride
[6]

CAS Number 2303-35-7 (for chloride salt) [6]

Molecular Formula C₉H₂₀ClNO₂ [6]

Molecular Weight
209.71 g/mol (anhydrous

basis)
[6]

Solubility
Readily soluble in water;

Soluble in DMSO
[1][6]

Storage (Solid)
Dry, dark at 0-4°C (short-term)

or -20°C (long-term)
[6]

Storage (Stock Solution)
0-4°C (short-term) or -20°C

(long-term)
[6]
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Expertise & Experience: Note that the molecular weight provided by the supplier may vary

based on the degree of hydration. Always use the batch-specific molecular weight from the

Certificate of Analysis (CofA) for the most accurate calculations.[6]

Signaling Pathway Context
Muscarine exerts its effects by activating the five subtypes of muscarinic acetylcholine

receptors (M1-M5). These receptors are coupled to different G proteins, initiating distinct

intracellular signaling cascades. The odd-numbered receptors (M1, M3, M5) typically couple to

Gq/11, activating Phospholipase C (PLC), while the even-numbered receptors (M2, M4) couple

to Gi/o, inhibiting adenylyl cyclase.
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Simplified Gq/11 pathway activated by Muscarine.

Experimental Protocols
4.1. Required Materials and Equipment

(+/-)-Muscarine hydrate (solid powder)

High-purity sterile water (e.g., Milli-Q or WFI) or Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, calibrated micropipettes and tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

4.2. Workflow for Stock Solution Preparation
Workflow for preparing Muscarine stock solutions.

4.3. Step-by-Step Protocol: Preparing a 10 mM Stock Solution
This protocol describes the preparation of a highly concentrated primary stock solution, which

can be serially diluted to final working concentrations.

1. Calculation:

Trustworthiness: Accurate calculation is the foundation of a reliable experiment. Use the

precise molecular weight (MW) from the product's Certificate of Analysis.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × MW ( g/mol )

Example (for 1 mL of 10 mM stock, using MW = 209.71 g/mol ): Mass (mg) = 10 mmol/L ×

0.001 L × 209.71 g/mol = 0.0020971 g = 2.10 mg

2. Weighing:

Safety First: Muscarine is toxic. Always handle the solid powder in a well-ventilated area or

fume hood, wearing appropriate PPE.[4][6]

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass (e.g., 2.10 mg) of (+/-)-Muscarine hydrate powder

directly into the tube.

3. Solubilization:

Expertise & Experience: The choice of solvent is critical. Muscarine is readily soluble in

water, which is preferred for most cell culture applications to avoid solvent-induced artifacts.

[1] DMSO is a suitable alternative if higher concentrations are needed or if the experimental

design requires it.[6] DMSO is miscible with water and can help keep compounds in solution.

[7]
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Using a calibrated micropipette, add the calculated volume of solvent (e.g., 1 mL of sterile

water or anhydrous DMSO) to the tube containing the powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates remain.

4. Aliquoting and Storage (Self-Validation System):

Trustworthiness: To preserve the integrity of the stock solution and prevent degradation from

repeated freeze-thaw cycles, aliquoting is mandatory.[8]

Dispense the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile,

clearly labeled microcentrifuge tubes.

Labeling: Each aliquot must be labeled with:

Compound Name: (+/-)-Muscarine hydrate

Concentration: 10 mM

Solvent: (e.g., Sterile H₂O)

Preparation Date

Preparer's Initials

Storage: Store aliquots at -20°C for long-term stability (months to years).[6] For short-term

use (days to weeks), storage at 4°C is acceptable.[6]

4.4. Preparing Working Solutions from Stock
Protocol: To prepare a working solution, thaw a single aliquot of the 10 mM stock. Dilute it

serially in the appropriate sterile buffer or cell culture medium to achieve the final desired

concentration.

Example (for 100 µM working solution):
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Perform an initial 1:10 dilution of the 10 mM stock in media to create a 1 mM intermediate

solution (e.g., 5 µL of stock + 45 µL of media).

Perform a second 1:10 dilution of the 1 mM intermediate to create the final 100 µM

working solution (e.g., 10 µL of intermediate + 90 µL of media).

Expert Insight: Always prepare fresh working solutions for each experiment from a frozen

stock aliquot to ensure consistent compound activity. Never refreeze a thawed aliquot.

Safety and Handling
Muscarine is a potent parasympathomimetic and can cause significant adverse effects if

ingested, inhaled, or absorbed through the skin.[4]

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Handle the solid compound and concentrated solutions in a chemical fume hood.

In case of exposure, seek immediate medical attention. The specific antidote for muscarine

poisoning is atropine.[4][6]

Consult the Safety Data Sheet (SDS) provided by the supplier for complete handling and

disposal information.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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